N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C21H29N3O3S/c1-17-4-10-20(11-5-17)28(25,26)22-16-21(24-14-12-23(2)13-15-24)18-6-8-19(27-3)9-7-18/h4-11,21-22H,12-16H2,1-3H3
• InChI Key: NGIMGZOCQBBSQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=C(C=C2)OC)N3CCN(CC3)C
• Molecular Formula: C21H29N3O3S
• Molecular Weight: 403.5 g/mol

Description

N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H29N3O3S and its molecular weight is 403.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Applications

N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-methylbenzenesulfonamide serves as a precursor in the synthesis of novel materials with potential applications in electronics and photonics. For instance, the compound has been utilized in the synthesis of metallophthalocyanines, which are known for their electrochemical and spectroelectrochemical properties, beneficial in the development of electrochromic devices, organic semiconductors, and photovoltaic cells (Kantekin et al., 2015).

Biochemical Research

In biochemical research, derivatives of this compound have been explored for their photophysical and photochemical properties, particularly in the context of photodynamic therapy (PDT) for cancer treatment. The synthesis of new zinc phthalocyanine derivatives, substituted with benzenesulfonamide groups, has been reported to show significant potential as Type II photosensitizers due to their high singlet oxygen quantum yield, making them promising candidates for PDT applications (Pişkin, Canpolat, & Öztürk, 2020).

Pharmacological Potential

The pharmacological potential of N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-methylbenzenesulfonamide and its derivatives has been extensively studied. Research has demonstrated the compound's utility in the synthesis of molecules with potent antitumor, anti-HIV, and antifungal activities. For instance, some substituted indazole derivatives prepared using this compound have shown significant antiproliferative and apoptotic activities against human tumor cell lines (Abbassi et al., 2014). Moreover, novel aminothiazole-paeonol derivatives synthesized from this compound have exhibited potent inhibitory activity against various cancer cell lines, underscoring its value in developing new anticancer agents (Tsai et al., 2016).